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Compound of Interest

Compound Name:
3-Benzyloxy-4-

methoxybenzaldehyde

Cat. No.: B016803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed mass spectrometry analysis of 3-Benzyloxy-4-
methoxybenzaldehyde, a key intermediate in the synthesis of various pharmaceutical

compounds. Its performance is objectively compared with structurally related alternatives,

supported by experimental data and detailed protocols to ensure reproducibility.

Comparative Analysis of Key Mass Spectrometry
Data
The following table summarizes the key mass-to-charge ratios (m/z) and relative intensities of

the major fragments observed in the electron ionization mass spectra of 3-Benzyloxy-4-
methoxybenzaldehyde and its comparator compounds. This data is crucial for the

identification and differentiation of these molecules in complex mixtures.
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Feature
3-Benzyloxy-4-
methoxybenzaldeh
yde

3-Hydroxy-4-
methoxybenzaldeh
yde (Isovanillin)

4-
Methoxybenzaldeh
yde (Anisaldehyde)

Molecular Formula C₁₅H₁₄O₃ C₈H₈O₃ C₈H₈O₂

Molecular Weight 242.27 g/mol 152.15 g/mol 136.15 g/mol

Parent Ion (M⁺) m/z 242 m/z 152 m/z 136

Base Peak m/z 91 m/z 151 m/z 135

Major Fragment Ions

(m/z)
241, 151, 91, 77, 65

151, 123, 109, 81, 65,

53

135, 107, 92, 77, 65,

63, 51, 50

Elucidation of Fragmentation Pathways
The fragmentation of 3-Benzyloxy-4-methoxybenzaldehyde under electron ionization is

primarily driven by the lability of the benzylic ether linkage and the stability of the resulting

resonance-stabilized fragments.
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Caption: Proposed mass spectrometry fragmentation pathway of 3-Benzyloxy-4-
methoxybenzaldehyde.
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Experimental Workflow for Mass Spectrometry
Analysis
A standardized workflow is essential for obtaining reproducible and comparable mass

spectrometry data. The following diagram outlines the key steps from sample preparation to

data analysis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

GC-MS Analysis

Data Processing

Dissolve sample in
appropriate solvent

(e.g., Methanol)

Dilute to working
concentration (e.g., 10 µg/mL)

Inject sample into GC

Separation on
capillary column

Electron Ionization (70 eV)

Mass analysis
(e.g., Quadrupole)

Acquire mass spectrum

Identify parent and fragment ions

Compare with library data
and comparator compounds
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To cite this document: BenchChem. [Mass Spectrometry Analysis of 3-Benzyloxy-4-
methoxybenzaldehyde: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b016803#mass-spectrometry-analysis-of-3-
benzyloxy-4-methoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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